Cas no 57735-14-5 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-)

• Product Name: 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-
• CAS No: 57735-14-5
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 344400
• PubChem ID: 385485
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-
• 4-anilino-3-phenyl-1H-1,2,4-triazol-5-one
• DTXSID30327676
• 3-Phenyl-4-(phenylamino)-1H-1,2,4-triazol-5(4H)-one
• NSC-676721
• CHEMBL1970830
• NCI60_027196
• 3-Phenyl-4-anilino-4,5(1H)-dihydro-1,2,4-triazole-5-one
• 4-Anilino-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one #
• NSC676721
• 4-Anilino-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• YYVYJIBWMYCEGR-UHFFFAOYSA-N
• 57735-14-5

• Inchi： 1S/C14H12N4O/c19-14-16-15-13(11-7-3-1-4-8-11)18(14)17-12-9-5-2-6-10-12/h1-10,17H,(H,16,19)
• InChI Key： YYVYJIBWMYCEGR-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2C=CC=CC=2)N1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.10126
• Monoisotopic Mass: 252.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73